![molecular formula C23H22N2O2 B5060267 N-(9-ethyl-9H-carbazol-3-yl)-2-(2-methoxyphenyl)acetamide](/img/structure/B5060267.png)
N-(9-ethyl-9H-carbazol-3-yl)-2-(2-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(9-ethyl-9H-carbazol-3-yl)-2-(2-methoxyphenyl)acetamide, also known as ECA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine.
Mechanism of Action
The mechanism of action of N-(9-ethyl-9H-carbazol-3-yl)-2-(2-methoxyphenyl)acetamide is not fully understood. However, it has been found to interact with several molecular targets in the body, including the cannabinoid receptors and the adenosine receptors. This compound has also been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in neuroplasticity and cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using N-(9-ethyl-9H-carbazol-3-yl)-2-(2-methoxyphenyl)acetamide in lab experiments is its potential as a treatment for various diseases. This compound has been found to have anti-cancer, neuroprotective, and anti-inflammatory properties, making it a potential treatment for these diseases. However, one limitation of using this compound in lab experiments is its limited availability and high cost.
Future Directions
There are several future directions for the study of N-(9-ethyl-9H-carbazol-3-yl)-2-(2-methoxyphenyl)acetamide. One direction is to further investigate its mechanism of action and molecular targets. Another direction is to study its potential as a treatment for other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the development of new synthesis methods for this compound could lead to increased availability and lower cost, making it more accessible for scientific research.
Synthesis Methods
The synthesis of N-(9-ethyl-9H-carbazol-3-yl)-2-(2-methoxyphenyl)acetamide involves the reaction of 9-ethylcarbazole with 2-methoxyphenylacetic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
N-(9-ethyl-9H-carbazol-3-yl)-2-(2-methoxyphenyl)acetamide has been found to have potential applications in the field of medicine. It has been studied for its anti-cancer properties, as it has been found to inhibit the growth of cancer cells. This compound has also been studied for its neuroprotective effects and its ability to improve cognitive function. Additionally, this compound has been found to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases.
properties
IUPAC Name |
N-(9-ethylcarbazol-3-yl)-2-(2-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O2/c1-3-25-20-10-6-5-9-18(20)19-15-17(12-13-21(19)25)24-23(26)14-16-8-4-7-11-22(16)27-2/h4-13,15H,3,14H2,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCXCUSJTPRCNTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)NC(=O)CC3=CC=CC=C3OC)C4=CC=CC=C41 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.